5-Chloro-4-methyl-2-(methylsulfanyl)-6-[(methylsulfonyl)methyl]pyrimidine

• Molecular Formula: C8H11ClN2O2S2
• Molecular Weight: 266.8 g/mol
• IUPAC Name: 5-chloro-4-methyl-2-methylsulfanyl-6-(methylsulfonylmethyl)pyrimidine
• InChI: InChI=1S/C8H11ClN2O2S2/c1-5-7(9)6(4-15(3,12)13)11-8(10-5)14-2/h4H2,1-3H3
• InChI Key: ALVMDRQTWSICIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)SC)CS(=O)(=O)C)Cl

Description

5-Chloro-4-methyl-2-(methylsulfanyl)-6-[(methylsulfonyl)methyl]pyrimidine is a useful research compound. Its molecular formula is C8H11ClN2O2S2 and its molecular weight is 266.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

MsCl (248 mg, 2.169 mmol) was added to a stirred, cooled 0° C. mixture of the title compound from Step D (370 mg, 1.808 mmol) in CH2Cl2 (10 mL), followed by addition of Et3N (274 mg, 2.71 mmol). The mixture was stirred at 0° C. for 30 min. TLC showed no starting material left. The mixture was quenched with water (5 mL) and the mixture was washed with more water (10 mL). The organic fraction were washed with brine (saturated, 10 mL), dried (Na2SO4), filtered and the solvent was evaporated under reduced pressure. The residue was purified by column chromatography on silica gel Biotage 40S, eluting with EtOAc/hexane (2/8) to give the title compound as a colorless solid. 1H NMR (CDCl3, 500 MHz) δ 5.40 (s, 2H), 3.20 (s, 3H), 2.61 (s, 3H), 2.59 (s, 3H).